3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid

• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid
• InChI: InChI=1S/C20H24N2O4/c1-6-26-20(25)19-11(3)18-13(5)22-12(4)14(7-8-17(23)24)10(2)16(22)9-15(18)21-19/h9,12H,6-8H2,1-5H3,(H,23,24)
• InChI Key: NZIREZADYHKDAZ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C2=C(N3C(C(=C(C3=CC2=N1)C)CCC(=O)O)C)C)C

Description

3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid, also known as ETPI, is a synthetic molecule that has gained significant attention in the scientific community due to its potential use in various research applications. ETPI belongs to a class of compounds known as pyrroloindolizines, which have been found to exhibit a range of biological activities. In

Mechanism of Action

The mechanism of action of 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth and proliferation. 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid has been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of various cellular processes, including cell cycle progression and DNA repair. 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid has also been found to inhibit the activity of the proteasome, a cellular complex involved in the degradation of proteins.
Biochemical and Physiological Effects:
3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid has been found to exhibit a range of biochemical and physiological effects. In addition to its anti-cancer properties, 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid has been shown to have anti-inflammatory and anti-viral effects. 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid has also been found to inhibit the activity of various enzymes involved in the metabolism of drugs and other xenobiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid in lab experiments is its versatility. 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid can be used in a wide range of research applications, including cancer research, inflammation research, and drug metabolism studies. However, one of the limitations of using 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid. One area of interest is the development of more efficient synthesis methods for 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid and related pyrroloindolizine compounds. Another area of interest is the identification of the specific signaling pathways and molecular targets through which 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid exerts its biological effects. Finally, there is a need for further studies to determine the safety and toxicity of 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid in vivo, which will be important for the development of 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid-based therapeutics.

Synthesis Methods

The synthesis of 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid involves a multi-step process that starts with the preparation of the pyrrolo[3,2-f]indolizine core structure. This is achieved by the reaction of 2,3-dimethyl-1,3-butadiene with 2-amino-3-bromo-5-methylpyridine in the presence of a palladium catalyst. The resulting product is then subjected to a series of reactions, including bromination, reduction, and esterification, to yield the final product, 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid.

Scientific Research Applications

3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid has been shown to exhibit a range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. One of the most promising applications of 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid is in the field of cancer research. Studies have shown that 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid can inhibit the growth and proliferation of various cancer cells, including breast, lung, and prostate cancer cells. 3-(2-ethoxycarbonyl-3,4,6,8-tetramethyl-6H-pyrrolo[3,2-f]indolizin-7-yl)propanoic acid has also been found to induce apoptosis, or programmed cell death, in cancer cells.